![molecular formula C15H12BrNO B1609851 6-bromo-9-ethyl-9H-carbazole-3-carbaldehyde CAS No. 24301-72-2](/img/structure/B1609851.png)
6-bromo-9-ethyl-9H-carbazole-3-carbaldehyde
Overview
Description
6-bromo-9-ethyl-9H-carbazole-3-carbaldehyde is a chemical compound with the molecular formula C15H12BrNO . It is used in the synthesis of various carbazole-based compounds .
Synthesis Analysis
Carbazole-based compounds, including this compound, are synthesized through Sonogashira coupling and Knoevenagel reactions .Molecular Structure Analysis
The molecular structure of this compound is coplanar-conjugated and uniform in shape . The UV spectra show three main absorption peaks from 240 nm to 400 nm, indicating n-p* electron transitions .Chemical Reactions Analysis
Density functional theory (DFT) calculations at the Becke 3-LeeYangParr (B3LYP/6-31G) level have been used to analyze the chemical reactions of carbazole-based compounds .Physical And Chemical Properties Analysis
The melting point of this compound is 131.4-132.2 °C, and its boiling point is predicted to be 395.2±35.0 °C . The predicted density is 1.45±0.1 g/cm3 .Scientific Research Applications
Optical Properties and Photopolymerization Applications
6-Bromo-9-ethyl-9H-carbazole-3-carbaldehyde and its derivatives have been explored for their optical properties and potential applications in photopolymerization. Researchers have synthesized carbazole-based dyes containing aldehyde and cyanoacetic acid groups, including variants of this compound. These compounds display unique coplanar-conjugated molecular structures and uniform shapes, as revealed by density functional theory (DFT) calculations. Their UV spectra exhibit three main absorption peaks, indicating π–π* and n–π* electron transitions, which are crucial for applications in dyes and photosensitizers (H. Abro et al., 2017).
Application in Fluorescent Probes
The compound has been used to synthesize novel near-infrared fluorescence probes. By undergoing various reactions, including electrophilic substitution and coupling with other compounds, it forms new fluorescent probes that have potential applications in sensing and imaging technologies (Shen You-min, 2014).
Antiproliferative Activity Against Cancer Cells
Carbazole-based α-aminophosphonates synthesized using this compound have shown significant antiproliferative activity against cancer cell lines. Certain compounds derived from this process have been effective against A549, MCF-7, and NCI-N87 cancer cells, highlighting its potential in cancer research (A. Mungara et al., 2012).
Electroluminescent Material Development
The compound is used in the synthesis of carbazole dimers for electroluminescent materials. These dimers, when combined with diarylamines through C–N coupling reactions, form stable carbazole derivatives with fluorescent properties. They are also thermally stable and capable of hole-transporting, making them suitable for electroluminescent device applications (Chih-Hsin Chen et al., 2006).
Antibacterial Agents
Carbazole derivatives synthesized using this compound have been investigated as potential antibacterial agents. Microwave-assisted synthesis of these compounds has shown promising antibacterial activity, offering new avenues in the development of antimicrobial drugs (Salman A. Khan et al., 2019).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
6-bromo-9-ethylcarbazole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12BrNO/c1-2-17-14-5-3-10(9-18)7-12(14)13-8-11(16)4-6-15(13)17/h3-9H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHDFNBLZEFXYOG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)C=O)C3=C1C=CC(=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40462067 | |
Record name | 9H-Carbazole-3-carboxaldehyde, 6-bromo-9-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40462067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
24301-72-2 | |
Record name | 9H-Carbazole-3-carboxaldehyde, 6-bromo-9-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40462067 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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